2-benzyl-4-(2,3-dimethoxybenzyl)morpholine

• IUPAC Name: 2-benzyl-4-[(2,3-dimethoxyphenyl)methyl]morpholine
• InChI: InChI=1S/C20H25NO3/c1-22-19-10-6-9-17(20(19)23-2)14-21-11-12-24-18(15-21)13-16-7-4-3-5-8-16/h3-10,18H,11-15H2,1-2H3
• InChI Key: CMGRCNJOOKIRKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCOC(C2)CC3=CC=CC=C3
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

2-benzyl-4-(2,3-dimethoxybenzyl)morpholine is a chemical compound that has been extensively studied in scientific research due to its unique properties. It is a morpholine derivative that has been found to have potential therapeutic applications in various fields, including cancer treatment and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and neurodegenerative diseases. It has also been found to induce apoptosis, which is a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-benzyl-4-(2,3-dimethoxybenzyl)morpholine has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and neurodegenerative diseases. It has also been found to induce apoptosis in cancer cells. Additionally, it has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine in lab experiments include its potential therapeutic applications in cancer treatment and neurodegenerative diseases. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine. One direction is to further investigate its potential therapeutic applications in cancer treatment and neurodegenerative diseases. Another direction is to study its potential side effects and toxicity. Additionally, further research is needed to fully understand its mechanism of action and identify potential drug targets.

Synthesis Methods

The synthesis of 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine involves the reaction of morpholine with benzyl bromide and 2,3-dimethoxybenzyl bromide in the presence of a base such as potassium carbonate. The resulting compound is then purified using column chromatography to obtain a pure product.

Scientific Research Applications

2-benzyl-4-(2,3-dimethoxybenzyl)morpholine has been extensively studied for its potential therapeutic applications in various fields of scientific research. In cancer treatment, it has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and pancreatic cancer. It has also been found to have neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.